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Compound of Interest

Compound Name: Cresyl Violet perchlorate

Cat. No.: B1663448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cresyl Violet perchlorate, a potent tool in neuroscience and histology, demands meticulous

handling to ensure laboratory safety. This in-depth technical guide provides a comprehensive

overview of the necessary safety precautions, experimental protocols, and emergency

procedures for the safe management of Cresyl Violet perchlorate powder. Adherence to

these guidelines is paramount for protecting personnel from potential hazards and maintaining

a secure research environment.

Hazard Identification and Classification
Cresyl Violet perchlorate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. Ingestion is also a potential route of

exposure. The toxicological properties of this material have not been fully investigated,

warranting a cautious approach.[1]

Signal Word: Warning[2]

Hazard Statements:[2][3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Pictogram:[2]

GHS07 (Exclamation Mark)

Physical and Chemical Properties
Understanding the physical and chemical properties of Cresyl Violet perchlorate is

fundamental to its safe handling and storage.

Property Value

Appearance Shiny green powder[1]

Odor No information available[4]

CAS Number 41830-80-2[1][2]

Molecular Weight 361.74 g/mol [2]

Melting Point 331 - 333 °C (628 - 631 °F)[4]

Solubility Low water solubility[4]

Exposure Controls and Personal Protection
Strict adherence to exposure control measures and the consistent use of personal protective

equipment (PPE) are non-negotiable when working with Cresyl Violet perchlorate powder.

Engineering Controls
Ventilation: Always handle Cresyl Violet perchlorate powder in a well-ventilated area.[1][4]

A properly functioning chemical fume hood is essential to minimize the inhalation of dust

particles.[5]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate vicinity of the handling area.[6]

Personal Protective Equipment (PPE)
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][6]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][4][6]

Respiratory Protection

If ventilation is inadequate, follow OSHA

respirator regulations found in 29 CFR 1910.134

or European Standard EN 149. A dust mask of

type N95 (US) is recommended.[1][2]

Experimental Protocols for Safe Handling
The following protocols outline the standard operating procedures for the safe handling of

Cresyl Violet perchlorate powder, from preparation to disposal.

Preparation and Weighing
Don all required personal protective equipment (gloves, lab coat, and safety goggles) before

entering the designated handling area.

Perform all manipulations of the powder within a certified chemical fume hood to prevent the

generation and dispersal of dust.

Use a dedicated set of weighing tools (spatula, weighing paper/boat).

Minimize the creation of dust by handling the powder gently. Avoid pouring the powder from

a height.

After weighing, carefully clean all tools and the weighing area with a damp cloth to collect

any residual powder.

Solution Preparation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/18362.pdf
https://www.genecopoeia.com/wp-content/uploads/2016/08/MSDS-VB-3010.pdf
https://pim-resources.coleparmer.com/sds/18362.pdf
https://www.fishersci.com/store/msds?partNumber=AC405775000&productDescription=CRESYL+VIOLET+PERCHLORAT+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.genecopoeia.com/wp-content/uploads/2016/08/MSDS-VB-3010.pdf
https://pim-resources.coleparmer.com/sds/18362.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/255246
https://www.benchchem.com/product/b1663448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the weighed Cresyl Violet perchlorate powder to the solvent slowly and carefully within

the fume hood.

Stir the solution gently to dissolve the powder. Avoid vigorous shaking that could create

aerosols.

Clearly label the container with the chemical name, concentration, date, and appropriate

hazard warnings.

Spillage and Cleanup
In the event of a spill, immediate and appropriate action is crucial.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, sweep up or absorb the material with an inert material (e.g., sand,

vermiculite).[1]

Collect: Place the contained material into a suitable, clean, dry, and closed container for

disposal.[1]

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the laboratory supervisor.

First Aid Measures
In case of accidental exposure, prompt and correct first aid is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[1]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage
Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents.[1][4]

The storage class code is 11 - Combustible Solids.[2]

Disposal
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[4][7]

One recommended method for disposal is to mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Visualization of Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate the key workflows and

hazard responses.
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Safe Handling Workflow for Cresyl Violet Perchlorate Powder

Preparation

Handling

Post-Handling

Don Personal
Protective Equipment

Work in Chemical
Fume Hood

Use Dedicated
Weighing Tools

Weigh Powder
Carefully

Dissolve in
Solvent

Clean Tools and
Work Area

Store Properly

Dispose of Waste
According to Regulations
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Hazard and First Aid Response

Potential Hazards

First Aid Measures

Inhalation

Move to Fresh Air,
Give Oxygen/Artificial Respiration,

Seek Medical Aid

Skin Contact

Flush with Water for 15 min,
Remove Contaminated Clothing,

Seek Medical Aid

Eye Contact

Flush with Water for 15 min,
Seek Immediate Medical Aid

Ingestion

Give Water/Milk (if conscious),
Do NOT Induce Vomiting,

Seek Immediate Medical Aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to Handling
Cresyl Violet Perchlorate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663448#safety-precautions-for-handling-cresyl-
violet-perchlorate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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